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Compound of Interest

Compound Name: 3-Mercaptopropanol

Cat. No.: B7801479 Get Quote

An In-depth Technical Guide to 3-Mercaptopropanol

This technical guide provides comprehensive information on 3-Mercaptopropanol, including

its chemical identifiers, a detailed experimental protocol for its synthesis, and a logical workflow

for one of its key applications. This document is intended for researchers, scientists, and

professionals in the field of drug development and material science.

Chemical Identifiers
3-Mercaptopropanol is a versatile chemical reagent with dual functionality, owing to the

presence of both a thiol and a hydroxyl group.[1] Its official IUPAC name is 3-sulfanylpropan-1-

ol.[2][3][4] The compound is registered under the CAS number 19721-22-3.[2][3][4]

Identifier Value

IUPAC Name 3-sulfanylpropan-1-ol

CAS Number 19721-22-3

Molecular Formula C3H8OS

Molecular Weight 92.16 g/mol

Synonyms
3-Mercapto-1-propanol, 3-Hydroxypropanethiol,

3-Hydroxypropyl mercaptan
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Application Workflow: Formation of a Self-
Assembled Monolayer (SAM)
3-Mercaptopropanol is frequently utilized in the formation of hydrophilic self-assembled

monolayers (SAMs) on gold surfaces.[1] The thiol group exhibits a strong affinity for gold,

facilitating the formation of a stable, organized monolayer. The exposed hydroxyl groups render

the surface hydrophilic, which is advantageous for various applications, including biosensing

and biocompatible coatings. The following diagram illustrates the workflow for the formation of

a 3-Mercaptopropanol SAM on a gold substrate.
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Caption: Workflow for the formation of a 3-Mercaptopropanol self-assembled monolayer.
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Experimental Protocol: Synthesis of 3-
Mercaptopropanol
The following protocol details a potential synthetic route to 3-Mercaptopropanol. This method

involves the reaction of 3-chloro-1-propanol with sodium hydrosulfide.

Materials:

3-chloro-1-propanol

Sodium hydrosulfide (NaSH)

Ethanol

Deionized water

Hydrochloric acid (HCl), 1 M

Sodium sulfate (Na2SO4), anhydrous

Diethyl ether

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve sodium hydrosulfide (1.1 equivalents) in a mixture of ethanol and
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deionized water (e.g., a 1:1 ratio).

Addition of Reactant: While stirring, slowly add 3-chloro-1-propanol (1.0 equivalent) to the

sodium hydrosulfide solution at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours

(e.g., 4-6 hours). Monitor the progress of the reaction using a suitable technique, such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully neutralize the mixture by the dropwise addition of 1 M hydrochloric acid until a

neutral pH is achieved.

Remove the ethanol from the mixture using a rotary evaporator.

Transfer the remaining aqueous solution to a separatory funnel.

Extraction:

Extract the aqueous layer with diethyl ether (e.g., 3 x 50 mL).

Combine the organic layers.

Drying and Filtration:

Dry the combined organic extracts over anhydrous sodium sulfate.

Filter the mixture to remove the drying agent.

Purification:

Remove the diethyl ether from the filtrate using a rotary evaporator to yield the crude 3-
Mercaptopropanol.

Further purification can be achieved by distillation under reduced pressure.
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Safety Precautions: This synthesis should be performed in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times. Sodium hydrosulfide is corrosive and releases toxic hydrogen

sulfide gas upon acidification. 3-chloro-1-propanol is an irritant. Handle all chemicals with care

and dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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